Cas no 1566035-20-8 ((5-bromo-2-methylphenyl)methanesulfonamide)

• Product Name: (5-bromo-2-methylphenyl)methanesulfonamide
• CAS No: 1566035-20-8
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• MDL: MFCD26064781
• CID: 5245218
• PubChem ID: 112639907
• Update Time: 2026-03-08

(5-bromo-2-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 5-bromo-2-methyl-
• (5-bromo-2-methylphenyl)methanesulfonamide

• MDL： MFCD26064781
• Inchi： 1S/C8H10BrNO2S/c1-6-2-3-8(9)4-7(6)5-13(10,11)12/h2-4H,5H2,1H3,(H2,10,11,12)
• InChI Key： TUXMQVBOOAOCKH-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC(Br)=CC=C1C

Additional information on (5-bromo-2-methylphenyl)methanesulfonamide

Introduction to (5-bromo-2-methylphenyl)methanesulfonamide (CAS No. 1566035-20-8)

(5-bromo-2-methylphenyl)methanesulfonamide, with the CAS number 1566035-20-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its brominated aromatic ring and methanesulfonamide functional group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of (5-bromo-2-methylphenyl)methanesulfonamide consists of a benzene ring substituted with a bromine atom at the 5-position and a methyl group at the 2-position, linked to a methanesulfonamide moiety. This specific arrangement imparts distinct reactivity and binding capabilities, making it a versatile building block in medicinal chemistry. The presence of the bromine atom enhances electrophilic substitution reactions, while the methanesulfonamide group serves as a pharmacophore in many drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of (5-bromo-2-methylphenyl)methanesulfonamide. Researchers have been investigating its role in modulating various biological pathways, particularly those involving inflammation and immune response. The compound's ability to interact with specific enzymes and receptors has led to its evaluation in preclinical studies aimed at developing novel therapeutic agents.

One of the most compelling aspects of (5-bromo-2-methylphenyl)methanesulfonamide is its potential application in the development of small-molecule inhibitors. Studies have demonstrated that derivatives of this compound can exhibit inhibitory activity against key targets such as kinases and transcription factors. For instance, modifications to the aromatic ring or the methanesulfonamide group have shown promising results in reducing inflammatory responses by interfering with signaling pathways like NF-κB and MAPK.

The synthesis of (5-bromo-2-methylphenyl)methanesulfonamide involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The bromination and methylation steps are critical in establishing the desired substituents on the benzene ring. Subsequent reaction with sulfur trioxide chloride or other sulfonating agents introduces the methanesulfonamide functionality. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to enhance yield and purity.

The pharmacokinetic properties of (5-bromo-2-methylphenyl)methanesulfonamide are another area of active investigation. Understanding how this compound is metabolized and eliminated from the body is essential for optimizing its therapeutic efficacy. Preliminary studies suggest that it undergoes biotransformation via cytochrome P450 enzymes, leading to the formation of inactive metabolites. This information is crucial for designing clinical trials and predicting potential drug-drug interactions.

In addition to its pharmaceutical applications, (5-bromo-2-methylphenyl)methanesulfonamide has shown promise in material science research. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced thermal stability and mechanical strength. The bromine atom provides a site for further functionalization, allowing for the creation of tailored materials with specific properties.

The future direction of research on (5-bromo-2-methylphenyl)methanesulfonamide is likely to focus on expanding its chemical diversity through structural modifications. By exploring different substituents and linkers, scientists aim to uncover new biological activities and improve drug-like properties such as solubility and bioavailability. Computational modeling and high-throughput screening techniques will play a pivotal role in identifying promising derivatives for further development.

The regulatory landscape for compounds like (5-bromo-2-methylphenyl)methanesulfonamide is also evolving, with increasing emphasis on safety and environmental considerations. Manufacturers must adhere to stringent guidelines to ensure that synthesis processes are sustainable and that any potential waste products are properly managed. Collaborative efforts between academia, industry, and regulatory agencies will be essential in addressing these challenges.

In conclusion, (5-bromo-2-methylphenyl)methanesulfonamide (CAS No. 1566035-20-8) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative treatments for various diseases. As our understanding of its properties continues to grow, so too will its potential contributions to science and industry.